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3-Bromo-2,6-dimethylaniline, identified by the CAS number 53874-26-3, is a halogenated
aromatic amine that serves as a pivotal intermediate in advanced organic synthesis.[1] Its
unique substitution pattern—a bromine atom positioned meta to the amino group and flanked
by two methyl groups—imparts specific steric and electronic properties that make it a valuable
precursor for complex molecular architectures. While its isomer, 4-bromo-2,6-dimethylaniline, is
well-documented as a key intermediate for pharmaceuticals like the HIV-1 therapy drug
Rilpivirine, the 3-bromo variant offers a distinct reactivity profile for researchers exploring novel
chemical space.[2] This guide provides a comprehensive technical overview of its properties,
synthesis, reactivity, and safe handling, grounded in established chemical principles to support
its application in pharmaceutical, agrochemical, and materials science research.[1][3]

Section 1: Core Chemical and Physical Properties

A thorough understanding of a compound's physical properties is fundamental to its application
in experimental work, from reaction setup to purification and storage. The data for 3-Bromo-
2,6-dimethylaniline is summarized below.
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Table 1: Physicochemical Properties of 3-Bromo-2,6-

dimethylaniline

Property Value Source
CAS Number 53874-26-3 [41[5]
Molecular Formula CsH10BrN [41[6]
Molecular Weight 200.08 g/mol [51[6]
Boiling Point 273.7 £ 35.0 °C at 760 mmHg [11[7]
Appearance Data not consistently available;

typically a solid or liquid

. Typically 295% from
Purity _ _ [8]
commercial suppliers

Topological Polar Surface Area

26.02 A2 [9]
(TPSA)

logP (Octanol-Water Partition

2.7 (Computed 6
Coeft) (Computed) [6]

- Room temperature, inert
Storage Conditions

[1]5]

atmosphere, away from light

Section 2: Synthesis and Mechanistic Rationale

The synthesis of brominated 2,6-dimethylaniline isomers is a classic example of regioselectivity
in electrophilic aromatic substitution, where reaction conditions dictate the position of the
incoming electrophile.

The Challenge of Regioselectivity

Direct bromination of 2,6-dimethylaniline typically yields the 4-bromo isomer as the major
product.[10] The amino group is a powerful ortho-, para-director. With the ortho positions
sterically hindered by the methyl groups, the para position is electronically and sterically
favored for electrophilic attack.
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However, to achieve substitution at the meta-position (C3), the directing influence of the amino
group must be modulated. This is accomplished by performing the bromination in a strongly
acidic medium.[10]

Causality of Meta-Direction: In a highly acidic environment (e.g., concentrated H2SOa4 or excess
HCI), the lone pair of electrons on the aniline's nitrogen atom is protonated, forming the
anilinium ion (-NHs*). This protonated group is strongly deactivating and a meta-director.
Consequently, electrophilic attack by bromine is directed to the meta-position, yielding 3-
Bromo-2,6-dimethylaniline.[11] This principle is a cornerstone of controlling selectivity in
aniline chemistry.

Visualizing the Synthetic Pathway

The diagram below illustrates the selective synthesis of the 3-bromo isomer from 2,6-
dimethylaniline.

Starting Material Product

Protonation & .
2,6-Dimethylaniline Electrophilic Attack 1. Strong ACId' (e.g., H2S0a4) Meta-Substitution 3-Bromo-2,6-dimethylaniline
2. Bromine (Brz)

Click to download full resolution via product page

Caption: Synthetic route to 3-Bromo-2,6-dimethylaniline via acid-mediated bromination.

Experimental Protocol: Synthesis of 3-Bromo-2,6-
dimethylaniline

This protocol is a representative procedure based on established principles of aniline
bromination.[10][11]

Materials:
e 2,6-Dimethylaniline

e Concentrated Sulfuric Acid (H2SOa4) or Hydrochloric Acid (HCI)
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Liquid Bromine (Br2)

Dichloromethane (DCM) or other suitable solvent

Saturated Sodium Bicarbonate (NaHCOs) solution

Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2SOa)

Ice bath

Procedure:

Anilinium Salt Formation: In a flask equipped with a magnetic stirrer and addition funnel,
dissolve 2,6-dimethylaniline in a suitable solvent like DCM. Cool the solution in an ice bath to
0 °C. Slowly add an excess of concentrated sulfuric or hydrochloric acid while stirring. The
formation of the anilinium salt is an exothermic reaction; maintain the temperature at 0-5 °C.

Bromination: While maintaining the low temperature, slowly add a stoichiometric equivalent
of liquid bromine dropwise to the reaction mixture. Self-Validation: The reaction progress
should be monitored by Thin Layer Chromatography (TLC) to ensure the consumption of the
starting material and prevent over-bromination.

Reaction Quench: Once the reaction is complete (as indicated by TLC), carefully pour the
mixture over crushed ice. This will precipitate the product salt and quench any unreacted
bromine.

Neutralization and Extraction: Slowly neutralize the acidic solution by adding a saturated
solution of sodium bicarbonate until the pH is > 8. The free amine product will be liberated.
Transfer the mixture to a separatory funnel and extract the organic layer with DCM (3x).

Drying and Concentration: Combine the organic extracts and dry over anhydrous MgSOa or
Naz=SO0Oa. Filter the drying agent and concentrate the solvent under reduced pressure using a
rotary evaporator to yield the crude product.

Purification: The crude 3-Bromo-2,6-dimethylaniline can be further purified by column
chromatography or recrystallization to achieve high purity.
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Section 3: Applications in Research and
Development

3-Bromo-2,6-dimethylaniline is a versatile intermediate primarily utilized in:

e Pharmaceutical Synthesis: As a functionalized aniline, it is a key starting point for building
the core structures of various active pharmaceutical ingredients (APIs).[1] The bromine atom
serves as a handle for further functionalization, typically through cross-coupling reactions
(e.g., Suzuki, Buchwald-Hartwig, Sonogashira), while the amine group can be used for
amide bond formation or as a directing group.

e Agrochemicals: Its structure is incorporated into novel pesticides and herbicides.

e Dyes and Pigments: The aromatic amine scaffold is a classic component of many
chromophores used in the synthesis of dyes.[1]

¢ Functional Materials: It is used in the development of advanced materials for electronics and
other specialized applications.[3]

Visualizing Core Reactivity

The following diagram illustrates the primary reaction pathways available for this molecule,
highlighting its utility as a synthetic hub.

3-Bromo-2,6-dimethylaniline

At Bromine (C3) [At Amine (C1) At Amine (C1)

i

Cross-Coupling Reactions
(Suzuki, Sonogashira, etc.)

Key Synthe&ic Transformations

N-Arylation / Amide Formation Diazotization (Sandmeyer Reaction)
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Caption: Key reaction sites on 3-Bromo-2,6-dimethylaniline for molecular elaboration.

Section 4: Safety, Handling, and Storage

Proper handling of 3-Bromo-2,6-dimethylaniline is essential to ensure laboratory safety. It is
classified with specific hazards that require appropriate precautions.

Table 2: GHS Hazard Information

Hazard Statement Description GHS Pictogram

H315 Causes skin irritation GHSO07 (Exclamation Mark)
H319 Causes serious eye irritation GHSO07 (Exclamation Mark)
H335 May cause respiratory irritation ~ GHSO07 (Exclamation Mark)

Source: Representative data

from suppliers.[8]

Protocol for Safe Handling and Storage

» Engineering Controls: Always handle this chemical inside a certified chemical fume hood to
avoid inhalation of dust or vapors.[8] Ensure that an eyewash station and safety shower are

readily accessible.[12]
» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[13]

o Hand Protection: Use chemically resistant gloves (e.qg., nitrile). Inspect gloves for integrity

before use.[13]

o Skin and Body Protection: Wear a lab coat. For larger quantities, consider additional

protective clothing.

o Handling: Avoid generating dust. Do not breathe dust or vapors.[8] Avoid contact with skin,
eyes, and clothing.[12] Wash hands thoroughly after handling.
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o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5] Keep in
a dark place under an inert atmosphere to prevent degradation.[1][5]

» Disposal: Dispose of waste materials and containers in accordance with local, regional, and
national regulations.

Section 5: Analytical Characterization

Confirmation of the structure and purity of 3-Bromo-2,6-dimethylaniline is typically achieved
through standard analytical techniques. While specific spectra are proprietary to manufacturers,
researchers can expect to find data for NMR, HPLC, and Mass Spectrometry available from
suppliers to validate the identity and quality of the material.[5][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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